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Compound of Interest

Compound Name: Diethyl pimelate

Cat. No.: B1583745 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of the core thermophysical

properties of Diethyl pimelate (CAS No. 2050-20-6). The following sections detail key physical

constants, experimental methodologies for their determination, and a logical workflow for the

characterization of such properties. All quantitative data has been compiled and summarized

for clarity and ease of comparison.

Core Thermophysical Data
Diethyl pimelate, also known as diethyl heptanedioate, is a clear, colorless liquid with the

molecular formula C11H20O4.[1][2][3] Its key thermophysical properties are summarized in the

tables below. These values are critical for a wide range of applications, from chemical synthesis

to its use as a flavoring agent.

Table 1: Key Physical and Chemical Properties of Diethyl Pimelate
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Property Value Conditions Reference(s)

Molecular Weight 216.27 g/mol - [1]

Density 0.9928 g/cm³ 20 °C [1]

0.996 g/cm³ - [4]

0.993 g/mL - [5]

0.994 g/mL 25 °C [6][7]

Melting Point -24 °C - [1][4][5][6][8]

Boiling Point 149 °C 18 Torr [1]

267.6 °C 760 mmHg [4]

254 °C - [5][8]

192-194 °C 100 mmHg [6][7]

Flash Point 117.4 °C - [4]

>230 °F (>110 °C) - [8]

93 °C - [9]

Refractive Index n20/D 1.430 20 °C [4][5][7][8]

Vapor Pressure 0.0081 mmHg 25 °C [4]

Surface Tension 32.63 dyn/cm - [5]

Solubility
1.97 g/L (slightly

soluble)
- [4]

Table 2: Additional Physicochemical Parameters
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Parameter Value Method Reference(s)

LogP 2.06310 - [4]

XLogP3 1.9 - [4]

Hydrogen Bond Donor

Count
0 - [4]

Hydrogen Bond

Acceptor Count
4 - [4]

Rotatable Bond Count 10 - [4]

Exact Mass 216.13615911 - [4]

Molar Volume 217.8 mL/mol - [5]

Molecular Refractive

Power
56.27 mL/mol - [5]

Experimental Protocols for Thermophysical
Property Measurement
While specific experimental protocols for Diethyl pimelate were not detailed in the reviewed

literature, general and standardized methods for determining the thermophysical properties of

esters are well-established. These methodologies provide a framework for the accurate and

reproducible characterization of Diethyl pimelate.

Density Measurement
The density of liquid esters is commonly measured using a digital vibrating tube densitometer,

such as an Anton Paar DMA series instrument.[10][11]

Methodology:

Calibration: The instrument is calibrated using dry air and ultrapure water at a known

temperature and pressure.
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Sample Injection: A small, bubble-free aliquot of the sample (Diethyl pimelate) is injected

into the oscillating U-tube.

Temperature Equilibration: The sample is allowed to thermally equilibrate to the desired

temperature, controlled by a Peltier thermostat.

Measurement: The instrument measures the oscillation period of the U-tube containing the

sample. This period is directly related to the density of the sample.

Data Acquisition: The density value is recorded. For temperature-dependent studies,

measurements are repeated at various temperature setpoints.

Viscosity Measurement
The dynamic or kinematic viscosity of esters can be determined using a viscometer, such as a

Redwood viscometer or a rolling-ball viscometer, often following ASTM standards like ASTM

D445.[12]

Methodology:

Apparatus Setup: The viscometer is cleaned, dried, and mounted in a constant temperature

bath.

Sample Loading: A specific volume of Diethyl pimelate is introduced into the viscometer.

Thermal Equilibration: The sample is allowed to reach thermal equilibrium with the bath.

Flow Time Measurement: The time taken for the liquid to flow between two marked points

(for a capillary viscometer) or for a ball to roll a specific distance is measured.

Calculation: The kinematic viscosity is calculated from the flow time and the viscometer

constant. The dynamic viscosity can then be determined by multiplying the kinematic

viscosity by the density of the fluid at the same temperature.

Refractive Index Measurement
The refractive index is typically measured using a refractometer, such as an Abbé

refractometer.
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Methodology:

Calibration: The refractometer is calibrated using a standard of known refractive index, often

distilled water.

Sample Application: A few drops of Diethyl pimelate are placed on the prism surface.

Measurement: The instrument's optics are adjusted to bring the dividing line between the

light and dark fields into sharp focus at the crosshairs. The refractive index is then read from

the scale.

Temperature Control: The measurement is performed at a constant, controlled temperature

(commonly 20°C) as the refractive index is temperature-dependent.

Surface Tension Measurement
Surface tension can be measured using various methods, including the du Noüy ring method or

the Wilhelmy plate method with a tensiometer.

Methodology (du Noüy Ring Method):

Apparatus Setup: A clean platinum-iridium ring is attached to a sensitive balance.

Sample Preparation: Diethyl pimelate is placed in a clean, temperature-controlled vessel.

Measurement: The ring is immersed in the liquid and then slowly raised. The force required

to pull the ring from the surface of the liquid is measured just before the liquid film breaks.

Calculation: The surface tension is calculated from the measured force, the dimensions of

the ring, and a correction factor.

Logical Workflow for Thermophysical
Characterization
The following diagram illustrates a logical workflow for the comprehensive thermophysical

characterization of a substance like Diethyl pimelate.
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Workflow for Thermophysical Property Characterization
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Caption: Logical workflow for the characterization of thermophysical properties.
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Signaling Pathways
A review of the scientific literature did not yield any information regarding specific signaling

pathways associated with Diethyl pimelate. As a simple dicarboxylic acid ester, it is primarily

recognized for its physical properties and role as a synthetic intermediate rather than for

specific biological or pharmacological activities that would involve signaling pathway

modulation. Its applications in the pharmaceutical industry are more likely to be as a solvent,

plasticizer, or a building block in the synthesis of more complex molecules.

The following diagram represents a generalized experimental workflow for screening a

compound against a panel of known signaling pathways, which would be a standard approach

in early-stage drug discovery if a compound were being investigated for biological activity.
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General Workflow for Signaling Pathway Screening

Compound Preparation

In Vitro Screening

Data Analysis & Hit Identification

Compound Solubilization
(e.g., in DMSO)

Dose Range
Determination

Treatment with
Diethyl Pimelate

Cell Line Culture
(e.g., HEK293, HeLa)

Reporter Gene Assays
(e.g., Luciferase)

Data Acquisition
(Luminometry)

Statistical Analysis
(e.g., Z-score)

Hit Identification
& Validation

Click to download full resolution via product page

Caption: General workflow for screening compound effects on signaling pathways.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1583745?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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